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Compound of Interest

Compound Name: Xylohexaose

Cat. No.: B580024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of purified xylohexaose, a xylooligosaccharide (XOS) of significant interest for its

potential applications in the pharmaceutical and functional food industries. This document

details its chemical identity, solubility, and stability, along with the experimental methodologies

used for its characterization. Furthermore, it explores the biological implications of

xylohexaose as a prebiotic, detailing its mechanism of action on gut microbiota.

Core Physicochemical Data
The fundamental properties of xylohexaose are summarized below. These data are critical for

its application in research and development, particularly for formulation and stability studies.

Table 1: Chemical Identity and Physical Properties of
Xylohexaose
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Property Value Source(s)

Systematic Name

O-β-D-Xylopyranosyl-(1→4)-

O-β-D-xylopyranosyl-(1→4)-O-

β-D-xylopyranosyl-(1→4)-O-β-

D-xylopyranosyl-(1→4)-O-β-D-

xylopyranosyl-(1→4)-D-xylose

[1]

Molecular Formula C₃₀H₅₀O₂₅ [1][2][3][4]

Molecular Weight 810.70 g/mol

CAS Number 49694-21-5

Appearance
White to off-white or pale

yellow powder

Purity ≥95-97% (Method Dependent)

Water Content ≤3.0%

Table 2: Solubility and Stability of Xylohexaose
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Property Value Conditions / Notes Source(s)

Solubility in Water
12.5 mg/mL (15.42

mM)

Requires sonication

for in vitro stock

100 mg/mL (123.35

mM)

In PBS for in vivo use;

requires sonication

884 g/L At 25 °C

pH Stability
Stable over a wide

range (pH 2.5–8)
General for XOS

Thermal Stability

Stable at

temperatures above

100 °C

General for XOS

Storage (Solution)
-80°C for 6 months;

-20°C for 1 month

In solvent, protected

from light

Storage (Solid)
-20°C under inert

atmosphere

Stable for at least 6

months

Ambient Temperature

Stable for > 2 years

under recommended

conditions

Experimental Protocols
Detailed methodologies are essential for the accurate characterization and quantification of

xylohexaose. The following sections describe standard protocols for purity assessment and

identity confirmation.

Purity and Quantification via High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography is a primary method for separating, identifying, and

quantifying xylohexaose. As xylohexaose lacks a strong UV chromophore, detection is

typically achieved using an Evaporative Light Scattering Detector (ELSD) or Refractive Index
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(RI) detector. Aqueous Size Exclusion Chromatography (SEC) is often preferred over gradient

elution for resolving oligosaccharides of similar molecular weights.

Objective: To determine the purity of a xylohexaose sample and quantify its concentration.

Instrumentation:

HPLC system with a binary or quaternary pump

Autosampler

Column oven

Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) Detector

Aqueous SEC column (e.g., PL aquagel-OH series) or Amino (NH2) column

Reagents:

Acetonitrile (CH₃CN), HPLC grade

Ultrapure Water (e.g., Milli-Q)

Purified Xylohexaose standard (>95%)

Procedure:

Standard Preparation: Prepare a stock solution of the xylohexaose standard in ultrapure

water at a known concentration (e.g., 10 mg/mL). Create a series of calibration standards

(e.g., 0.5, 1, 2, 5, 10 mg/mL) by diluting the stock solution.

Sample Preparation: Dissolve the xylohexaose sample in ultrapure water to a concentration

within the calibration range. Filter the sample through a 0.22 µm syringe filter before

injection.

Chromatographic Conditions (Example):

Column: Amino (NH2) Column
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Mobile Phase: Acetonitrile:Water (75:25, v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 23-30 °C

Injection Volume: 2-10 µL

Detector: ELSD (Nebulizer Temp: 30°C, Evaporator Temp: low, Gas Flow: adjusted for

stable baseline)

Analysis:

Inject the calibration standards to generate a standard curve by plotting peak area against

concentration.

Inject the prepared sample.

Identify the xylohexaose peak based on the retention time of the standard.

Calculate the concentration of xylohexaose in the sample using the standard curve.

Purity is determined by the percentage of the main peak area relative to the total peak

area.

Below is a diagram illustrating the general workflow for this analytical procedure.
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Caption: Workflow for HPLC-based purity and quantification of xylohexaose.

Identity Confirmation by Mass Spectrometry (MS) and
NMR
While HPLC provides quantitative data, Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy are used for definitive structural confirmation.

Mass Spectrometry: Confirms the molecular weight of the compound. For xylohexaose
(C₃₀H₅₀O₂₅), the expected monoisotopic mass is approximately 810.26 g/mol . This

technique is crucial for verifying the identity of the primary molecule.

Proton NMR (¹H NMR): Provides detailed information about the chemical structure, including

the confirmation of β-(1→4) glycosidic bonds and the anomeric configuration of the xylose

units. This confirms that the sample is indeed the correct isomer.
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Biological Activity and Mechanism of Action
Xylohexaose is primarily recognized for its role as a prebiotic. It is not digested by human

gastric enzymes and passes to the lower intestine, where it is selectively metabolized by

beneficial gut bacteria.

Prebiotic Mechanism: The primary mechanism involves the fermentation of xylohexaose by

probiotic bacteria, particularly species of Bifidobacterium and Lactobacillus. This fermentation

process leads to the production of short-chain fatty acids (SCFAs), such as butyrate,

propionate, and acetate.

These SCFAs contribute to several health benefits:

Lowering Gut pH: Increased SCFA production lowers the colonic pH, creating an

environment that inhibits the growth of pathogenic bacteria.

Nutrient Source for Colonocytes: Butyrate is a primary energy source for the cells lining the

colon, helping to maintain the integrity of the gastrointestinal barrier.

Modulation of Host Signaling Pathways: SCFAs can regulate host cellular processes. For

instance, they have been shown to encourage the differentiation of goblet cells, which

produce protective mucus, via signaling pathways such as Notch and Wnt/β-catenin.

The following diagram illustrates this prebiotic mechanism.
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Caption: Prebiotic mechanism of action for xylohexaose in the gut.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

2. file.medchemexpress.com [file.medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b580024?utm_src=pdf-body-img
https://www.benchchem.com/product/b580024?utm_src=pdf-body
https://www.benchchem.com/product/b580024?utm_src=pdf-custom-synthesis
https://www.usbio.net/molecular-biology/297888/14-b-d-xylohexaose
https://file.medchemexpress.com/batch_PDF/HY-N6831/Xylohexaose-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/xylohexaose.html
https://www.guidechem.com/encyclopedia/xylohexaose-dic2667567.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Physicochemical Properties of Purified Xylohexaose: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580024#physicochemical-properties-of-purified-
xylohexaose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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